3-Bromo-2-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 3-bromo-2-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H12BrNO2/c1-13-11(14)8-3-2-4-9(12)10(8)15-7-5-6-7/h2-4,7H,5-6H2,1H3,(H,13,14)
• InChI Key: NQOKTRJGFKKRBJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)Br)OC2CC2

Description

3-Bromo-2-cyclopropoxy-N-methylbenzamide is a benzamide derivative featuring a bromine atom at the 3-position of the aromatic ring, a cyclopropoxy group at the 2-position, and an N-methylamide substituent. Benzamide derivatives are widely studied for their roles in medicinal chemistry, catalysis, and material science, particularly due to their electronic and steric properties influenced by substituents like halogens, alkoxy groups, and N-alkyl chains .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-2-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Bromination: The starting material, 2-cyclopropoxybenzamide, undergoes bromination using a brominating agent such as bromine or N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride to introduce the bromine atom at the third position.

N-Methylation: The brominated intermediate is then subjected to N-methylation using a methylating agent such as methyl iodide or dimethyl sulfate in the presence of a base like sodium hydride or potassium carbonate to obtain the final product.

Industrial Production Methods: Industrial production of 3-Bromo-2-cyclopropoxy-N-methylbenzamide follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-2-cyclopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions:

Substitution: Reagents like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Major Products:

Substitution: Formation of azido, thio, or alkoxy derivatives.

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

3-Bromo-2-cyclopropoxy-N-methylbenzamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological disorders and cancer.

Materials Science: The compound is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 3-Bromo-2-cyclopropoxy-N-methylbenzamide depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The cyclopropoxy and bromine groups can enhance the compound’s binding affinity and selectivity towards these targets. The exact pathways involved would vary based on the biological context and the specific target being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1.1. Halogen Substituents

• 3-Bromo Substitution : Bromine at the 3-position (as in the target compound) enhances electrophilic aromatic substitution reactivity and may stabilize intermediates in cross-coupling reactions. For example, 5-bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide (CAS 1512044-54-0) shares a bromine atom but differs in substitution patterns (fluoro at 2-position, methyl at 3-position), which may reduce steric hindrance compared to the cyclopropoxy group .

2.1.2. Alkoxy and Cycloalkoxy Groups

• Cyclopropoxy vs. Trifluoropropoxy : The cyclopropoxy group in the target compound likely induces ring strain, increasing reactivity in nucleophilic substitutions. In contrast, 4-bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide (EP 3532474B1) uses a trifluoropropoxy group, which enhances electron-withdrawing effects and metabolic stability .
• Methoxy vs. Cyclopropoxy : Methoxy groups are less sterically demanding but lack the strain-induced reactivity of cyclopropoxy groups.

N-Substituent Variations

• N-Methylamide : The N-methyl group in the target compound improves solubility in organic solvents compared to bulkier N-aryl substituents. For instance, N-(3-Bromo-1,4-dioxo-1,4-dihydro-2-naphthyl)-2-chloro-N-(2-chlorobenzoyl)-benzamide () has a complex N-aryl substituent, which may hinder solubility but enhance π-π stacking in crystal structures .
• N-Cyclopropyl : In 5-bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide, the cyclopropyl group introduces steric constraints that could affect binding in biological targets .

Data Tables

Table 1: Key Structural Analogs and Properties

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Bromo-2-cyclopropoxy-N-methylbenzamide	3-Br, 2-cyclopropoxy, N-Me	~268.1 (estimated)	Potential catalyst intermediate	N/A
5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide	5-Br, 2-F, 3-Me, N-cyclopropyl	272.11	Pharmaceutical intermediate
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Me, N-(2-hydroxy-1,1-dimethylethyl)	207.3	Metal-catalyzed C–H functionalization
4-Bromo-N-(2-chloro-6-fluorophenyl)-...benzamide	4-Br, 2-trifluoropropoxy, N-aryl	~434.6	High-yield synthesis (90%)

Table 2: Substituent Effects on Physical Properties

Substituent	Electronic Effect	Steric Effect	Example Compound
Bromine (3-position)	Moderate electron-withdrawing	Low	3-Bromo-2-cyclopropoxy-N-methylbenzamide
Cyclopropoxy	Electron-donating (ring strain)	High	Target compound
Trifluoropropoxy	Strong electron-withdrawing	Moderate	EP 3532474B1 compound
N-Methyl	Electron-donating	Low	Target compound